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Compound of Interest

Compound Name: Crotonic Acid

Cat. No.: B150538

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crotonic acid, a short-chain unsaturated carboxylic acid, finds application in the synthesis of
various polymers, resins, and pharmaceuticals. A thorough understanding of its toxicological
profile is paramount for ensuring safe handling, use, and for predicting potential adverse effects
in drug development and other applications. This technical guide provides a comprehensive
overview of the available toxicological data for crotonic acid, highlighting both established
endpoints and critical data gaps.

Chemical and Physical Properties
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Property Value

Chemical Name (2E)-But-2-enoic acid

Synonyms trans-2-Butenoic acid, 3-Methylacrylic acid

CAS Number 107-93-7

Molecular Formula C4HeO2

Molecular Weight 86.09 g/mol

Appearance White to yellowish crystalline solid with a
pungent odor[1]

Solubility Soluble in water[1]

Toxicological Data
Acute Toxicity

Crotonic acid exhibits moderate acute toxicity via the oral route and is considered harmful
upon dermal contact.

Table 1: Acute Toxicity of Crotonic Acid

Endpoint Species Route Value Reference
TCI Chemicals,
LDso Rat Oral 1000 mg/kg[2][3] ]
Bio-Rad
LDso Rat Intraperitoneal 100 mg/kg[2] TCI Chemicals
LDso Guinea Pig Dermal 200 mg/kg]3] Bio-Rad
LDso Rabbit Dermal 600 mg/kg Chemcess

Irritation and Sensitization

Crotonic acid is a known irritant to the skin, eyes, and respiratory system. It is classified as
causing severe skin burns and serious eye damage.[2][4][5]
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Table 2: Irritation and Sensitization Profile of Crotonic Acid

Endpoint Species Result Reference

Causes severe skin
Skin N burns and eye )
o ) Not Specified ] TCI Chemicals
Irritation/Corrosion damage.[2] Corrosive,

category 1C.[2]

) metasci, TCI
L . Causes serious eye _
Eye Irritation Not Specified Chemicals, Carl

damage.[2][4][5][6] ROTH, NJ Health

. L . May cause respiratory )
Respiratory Irritation Not Specified o metasci
irritation.[4]

Based on available
Skin Sensitization Not Specified data, the classification = CPAChem

criteria are not met.[7]

Repeated Dose Toxicity

There is a significant lack of publicly available data regarding the sub-chronic and chronic
toxicity of crotonic acid. No studies detailing the effects of repeated or long-term exposure
were identified.

Genotoxicity

No definitive conclusions on the genotoxic potential of crotonic acid can be drawn from the
available information. While some safety data sheets suggest that the criteria for classification
as a germ cell mutagen are not met based on available data, comprehensive in vitro and in
vivo study results are not publicly accessible.[7]

Carcinogenicity

There are no available studies to assess the carcinogenic potential of crotonic acid. It is not
classified as a carcinogen by major regulatory bodies such as IARC, NTP, or OSHA.[4]

Reproductive and Developmental Toxicity
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Data on the reproductive and developmental toxicity of crotonic acid are not available.[2] No
studies have been identified that investigate its potential effects on fertility, embryonic
development, or offspring.

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of crotonic acid are not
available in the public domain. However, the methodologies for the conducted studies likely
followed standardized guidelines from the Organisation for Economic Co-operation and
Development (OECD). Below are generalized protocols for key acute toxicity and irritation
studies based on the relevant OECD guidelines.

Acute Oral Toxicity (Based on OECD Guideline 423)

This method provides information on health hazards likely to arise from a single oral exposure.

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.

e Housing and Fasting: Animals are housed in standard laboratory conditions and fasted (food,
but not water) overnight prior to dosing.

o Dose Administration: The test substance is administered in a single dose by gavage. The
dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Endpoint: The study allows for the determination of the appropriate hazard classification and
an estimation of the LDso.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This study assesses the potential hazards from short-term dermal exposure.
o Test Animals: Adult rats, rabbits, or guinea pigs with healthy, intact skin are used.

» Preparation: The fur is removed from the dorsal area of the trunk of the test animals
approximately 24 hours before the test.
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o Dose Application: The test substance is applied uniformly over an area which is
approximately 10% of the total body surface area and covered with a porous gauze dressing.
The exposure duration is 24 hours.

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.
Body weight is recorded weekly.

o Endpoint: The LDso value and the nature of systemic and local toxic effects are determined.

Dermal Irritation/Corrosion (Based on OECD Guideline
404)

This test evaluates the potential for a substance to cause reversible or irreversible skin
inflammation.

Test Animals: Healthy, young adult albino rabbits are typically used.

o Application: A small amount of the test substance (0.5 g or 0.5 mL) is applied to a small
patch of shaved skin and covered with a gauze patch.

o Exposure: The exposure period is typically 4 hours.

o Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after
patch removal.

e Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the nature and reversibility of the effects.

Eye Irritation/Corrosion (Based on OECD Guideline 405)

This study assesses the potential of a substance to produce irritation or damage to the eye.
o Test Animals: Healthy, young adult albino rabbits are used.

» Application: A single dose of the test substance is applied into the conjunctival sac of one
eye of the animal. The other eye serves as a control.
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» Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for corneal
opacity, iris lesions, and conjunctival redness and swelling (chemosis).

e Scoring: The ocular lesions are scored to determine the irritation potential.

Visualizations
General Toxicological Evaluation Workflow

The following diagram illustrates a typical workflow for the toxicological evaluation of a
chemical substance like crotonic acid, highlighting the areas where data is currently available
and where significant gaps exist.
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Caption: Workflow for toxicological evaluation of crotonic acid.
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Logical Relationship of Available Data and Identified
Gaps

This diagram illustrates the current state of toxicological knowledge for crotonic acid,
emphasizing the significant data gaps that prevent a comprehensive safety assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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